Cas no 84782-08-1 (Octan-4-YL 2-methylpropanoate)
Octan-4-YL 2-methylpropanoate structure
Product name:Octan-4-YL 2-methylpropanoate
Octan-4-YL 2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- OCTAN-4-YL 2-METHYLPROPANOATE
- 84782-08-1
- DTXSID80827434
- Octan-4-YL 2-methylpropanoate
-
- Inchi： InChI=1S/C12H24O2/c1-5-7-9-11(8-6-2)14-12(13)10(3)4/h10-11H,5-9H2,1-4H3
- InChI Key： FOZNTHBYWBFDFS-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 200.177630004Da
- Monoisotopic Mass: 200.177630004Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 4.3
Octan-4-YL 2-methylpropanoate Related Literature
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Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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